5-[4-(Methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-amine

• IUPAC Name: 5-(4-methylsulfonylphenyl)-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C9H9N3O3S/c1-16(13,14)7-4-2-6(3-5-7)8-11-12-9(10)15-8/h2-5H,1H3,(H2,10,12)
• InChI Key: PDVGZROAOOHWJU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=NN=C(O2)N
• Molecular Formula: C9H9N3O3S
• Molecular Weight: 239.25 g/mol

Description

5-[4-(Methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-amine is a compound that falls under the category of oxadiazoles. Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. This compound is an impurity in the synthesis of Etoricoxib, a specific inhibitor of COX-2.

Scientific Research Applications

Antifungal Activity

• Molecular Sieves-Assisted Synthesis for Antifungal Application : A study demonstrated the use of 5-substituted-1,3,4-oxadiazol-2-thione derivatives in antifungal applications. These derivatives were synthesized using molecular sieves and sonication as green chemistry tools. They showed promising antifungal activity against several human pathogenic fungal strains, indicating potential as scaffolds for developing antifungal drugs (Nimbalkar et al., 2016).

Anticancer Activity

• Novel Carbazole Derivatives in Cancer Treatment : Research on 5-((9H-carbazol-9-yl)methyl)-N-((substituted phenyl)(piperazin-1-yl)methyl)-1,3,4-oxadiazol-2-amine derivatives highlighted their potential in treating cancer. These compounds exhibited significant activity against the human breast cancer cell line MCF7 (Sharma et al., 2014).
• Antiproliferative Agents in Cancer Research : Another study synthesized N-(substituted phenyl)-5-aryl-1,3,4-oxadiazol-2-amine analogs and tested their antiproliferative activity against various cancer cell lines, showing promising results (Ahsan et al., 2018).

Antibacterial Activity

• Sulfone Derivatives Against Rice Bacterial Leaf Blight : A study focusing on sulfone derivatives containing 1,3,4-oxadiazole moieties found them effective against rice bacterial leaf blight. These compounds also stimulated plant resistance, highlighting their agricultural applications (Shi et al., 2015).

Antioxidant Properties

• 1,3,4-Oxadiazole Derivatives as Antioxidants : Research indicated that 1,3,4-oxadiazole tagged thieno[2,3-d]pyrimidine derivatives have significant in vitro antioxidant activity, suggesting their use in oxidative stress-related conditions (Kotaiah et al., 2012).

Biochemical Studies

• Spectral Analysis and Biological Evaluation : A study synthesized 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides and evaluated their interaction with butyrylcholinesterase, an important enzyme in biochemical research (Khalid et al., 2016).

Synthesis and Structural Analysis

• Synthesis and Crystal Structure : The synthesis and structural analysis of N-substituted-5-aryl-1,3,4-oxadiazole-2-amine provided insights into the structural properties of these compounds, which is crucial for their application in various fields (Li-min, 2010).